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Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzyl bromide

Cat. No.: B1339632 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-3-fluorobenzyl Bromide
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 4-Bromo-3-fluorobenzyl bromide.

The following procedural guidance outlines the necessary personal protective equipment

(PPE), operational plans for safe handling, and compliant disposal methods.

Hazard Summary
4-Bromo-3-fluorobenzyl bromide is a corrosive solid that can cause severe skin burns and

eye damage.[1] It is also classified as a substance with specific target organ toxicity, primarily

affecting the respiratory system.[1] Inhalation, ingestion, or skin contact with this chemical can

lead to serious health issues.

Quantitative Data Summary
For quick reference, the table below summarizes the key quantitative data for 4-Bromo-3-
fluorobenzyl bromide.
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Property Value

CAS Number 127425-73-4

Molecular Formula C₇H₅Br₂F

Molecular Weight 267.92 g/mol

Appearance Solid

Hazard Classifications

Skin Corrosion/Irritation (Category 1B), Serious

Eye Damage/Eye Irritation (Category 1),

Specific target organ toxicity — single exposure

(Category 3)[1]

Operational Plan: Safe Handling Workflow
Adherence to a strict operational workflow is critical when handling 4-Bromo-3-fluorobenzyl
bromide to minimize exposure risk. This involves preparation, handling, and post-handling

procedures.

1. Preparation:

Engineering Controls: All work with 4-Bromo-3-fluorobenzyl bromide must be conducted in

a certified chemical fume hood.[1] Ensure that an eyewash station and safety shower are

readily accessible.[2]

Personal Protective Equipment (PPE): Before beginning any work, don the following PPE:

Eye and Face Protection: Wear chemical safety goggles and a face shield that conform to

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[2][3]

Skin Protection: Wear a lab coat and appropriate protective gloves (e.g., nitrile rubber,

neoprene) to prevent skin exposure.[2] All protective clothing should be clean and put on

before work.[4]

Respiratory Protection: If there is a risk of inhaling dust or vapors, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with an appropriate cartridge for organic
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vapors.[2][3]

2. Handling:

Dispensing: Carefully weigh and dispense the solid chemical in the fume hood. Avoid

creating dust.[1] Use spark-proof tools if there is a risk of ignition.[3]

Reactions: When setting up reactions, ensure the apparatus is secure and properly

ventilated. If heating, use a well-controlled heating mantle and monitor the reaction closely.

Spills: In case of a spill, evacuate the area and follow established laboratory spill cleanup

procedures. For small spills, absorb the material with an inert absorbent such as sand or

vermiculite and place it in a sealed container for disposal.[3] Do not use water to clean up

spills, as it may react with the compound.[4]

3. Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with the chemical.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[1][5]

Disposal Plan
Proper disposal of 4-Bromo-3-fluorobenzyl bromide and its contaminated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All solid waste contaminated with 4-Bromo-3-fluorobenzyl bromide,

including gloves, weigh boats, and absorbent materials from spills, should be collected in a

designated, labeled, and sealed hazardous waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "4-Bromo-3-fluorobenzyl bromide."

Disposal Procedure: Dispose of the hazardous waste through your institution's

environmental health and safety (EHS) office. Chemical waste generators must adhere to
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local, regional, and national hazardous waste regulations to ensure complete and accurate

classification and disposal.[1] Do not dispose of this chemical down the drain.[1]

Safe Handling Workflow Diagram
The following diagram illustrates the key steps and decision points for safely handling 4-
Bromo-3-fluorobenzyl bromide.
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Safe Handling Workflow for 4-Bromo-3-fluorobenzyl Bromide
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Caption: Workflow for handling 4-Bromo-3-fluorobenzyl bromide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1339632?utm_src=pdf-body-img
https://www.benchchem.com/product/b1339632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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